Cas no 73069-27-9 (Praeruptorin A)

• Product Name: Praeruptorin A
• CAS No: 73069-27-9
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 59423
• PubChem ID: 38347607
• Update Time: 2025-04-18

Praeruptorin A Chemical and Physical Properties

Names and Identifiers

• Praeruptorin A
• benzo[1,2-b:3,4-b']dipyran-9-ylester, (2Z)-
• praeruptorin C
• (+)-Praeruptorin A
• isopteryxin
• (-)-Praeruptorin A
• ( inverted exclamation markA)-Praeruptorin A
• praeruptorin-a
• HMS3342I13
• (+-)-Praeruptorin A
• (+/-)-PRAERUPTORINA
• 73069-27-9
• AKOS016011014
• DTXSID20653395
• 2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• CS-0007121
• MFCD23105643
• CCRIS 7247
• MS-26376
• 14017-71-1
• s9388
• (9S,10S)-10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl (2Z)-2-methylbut-2-enoate
• HY-N0081
• 73069-25-7
• CCG-268478
• CHEMBL2376509
• [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-]chromen-9-yl] (Z)-2-methylbut-2-enoate
• CHEBI:228902
• (+/-)-Praeruptorin A

• MDL： MFCD02752489
• Inchi： 1S/C21H22O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19-/m0/s1
• InChI Key： XGPBRZDOJDLKOT-NXIDYTHLSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(C)=O

Computed Properties

• Exact Mass: 386.13700
• Monoisotopic Mass: 386.13655304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 386.4
• XLogP3: 3.1
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Powder
• Boiling Point: 486.817 ℃ at 760 mmHg
• PSA: 92.04000
• LogP: 3.44620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins